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Compound of Interest

Compound Name: Freon-11

CAS No.: 11126-05-9

Cat. No.: B1174993

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals conducting

high-precision measurements of Chlorofluorocarbon-11 (CFC-11).

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for preparing primary CFC-11 calibration standards?

A1: The most accurate and widely accepted method for preparing primary CFC-11 calibration

standards is the gravimetric method. This technique involves accurately weighing a pure CFC-

11 compound and diluting it with a matrix gas, typically purified air or nitrogen, in a high-

pressure cylinder. This method provides direct traceability to the International System of Units

(SI) for mass. Dynamic dilution techniques, where a continuous flow of a high-concentration

standard is diluted with a precise flow of a matrix gas, are also used, especially for generating

a range of concentrations for calibration curves.

Q2: What type of gas cylinders should be used for storing CFC-11 calibration standards to

ensure stability?
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A2: For long-term stability of CFC-11 calibration standards, it is crucial to use gas cylinders with

internal surfaces that are specially treated to be inert. Electropolished and passivated stainless

steel cylinders or Aculife-treated aluminum cylinders are commonly recommended. These

treatments minimize the interaction of CFC-11 with the cylinder walls, preventing adsorption

and degradation over time.

Q3: How stable is CFC-11 in properly prepared and stored gas cylinders?

A3: CFC-11 is generally stable in appropriately treated gas cylinders. Studies have shown that

with proper cylinder selection and preparation, there is no evidence of significant instability over

several years. The stability is a critical factor for maintaining the integrity of long-term

atmospheric monitoring.

Q4: What are the key considerations for materials compatibility when working with CFC-11 gas

standards?

A4: When handling CFC-11, it is important to use materials that are compatible to avoid

contamination and sample loss. Stainless steel and certain fluoropolymers like Viton® are

generally recommended for tubing, valves, and seals. Materials like rubber can become brittle

and develop leaks when exposed to CFC-11. It is essential to ensure all components in the gas

handling system are made of inert materials to maintain the integrity of the calibration standard.

Troubleshooting Guides
Guide 1: Gas Chromatography (GC) - Peak Shape
Problems
Q: My CFC-11 peak is showing significant tailing. What are the possible causes and how can I

fix it?

A: Peak tailing for CFC-11 in gas chromatography can be caused by several factors. Here's a

step-by-step troubleshooting guide:

Check for Active Sites in the GC System:

Cause: Active sites in the injection port liner, column, or connections can interact with

CFC-11, causing tailing.
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Solution:

Replace the injection port liner with a new, deactivated liner.

Trim the first few centimeters of the column from the inlet end to remove any

contamination or active sites that may have developed.

Ensure all fittings and ferrules are clean and properly installed to avoid dead volumes.

Column Contamination:

Cause: Accumulation of non-volatile residues on the column can lead to poor peak shape.

Solution:

Bake out the column at the maximum recommended temperature for the stationary

phase to remove contaminants.

If baking does not resolve the issue, consider solvent rinsing the column (for bonded

phases only).

Improper Column Installation:

Cause: If the column is not installed at the correct depth in the injector or detector, it can

create dead volumes, leading to peak tailing.

Solution: Reinstall the column according to the manufacturer's instructions, ensuring the

correct insertion depth.

Carrier Gas Purity:

Cause: Impurities in the carrier gas, such as moisture or oxygen, can degrade the

stationary phase and create active sites.[1]

Solution:

Ensure the use of high-purity carrier gas (e.g., 99.999% pure).
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Install and regularly replace gas purifiers (moisture, oxygen, and hydrocarbon traps) in

the carrier gas line.[1]

Guide 2: Calibration and Linearity Issues
Q: My CFC-11 calibration curve is non-linear. What could be the cause?

A: Non-linearity in your CFC-11 calibration curve can arise from several sources:

Detector Saturation:

Cause: At high concentrations, the Electron Capture Detector (ECD) can become

saturated, leading to a non-linear response.

Solution:

Reduce the concentration range of your calibration standards to stay within the linear

dynamic range of the detector.

If necessary, dilute your samples to fall within the linear range.

Adsorptive Losses:

Cause: At very low concentrations, CFC-11 can be lost due to adsorption onto the

surfaces of the sampling system, tubing, or injector.

Solution:

Ensure all surfaces in the sample path are made of inert materials.

Passivate the system by repeatedly injecting a high-concentration standard before

running your low-concentration standards and samples.

Standard Preparation Errors:

Cause: Inaccurate preparation of dilution standards can lead to apparent non-linearity.

Solution:
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Carefully review your standard preparation protocol.

Use precise techniques like gravimetric analysis or dynamic dilution with calibrated

mass flow controllers.

Perform internal consistency checks by analyzing dilutions of a primary standard.

Chromatographic Issues:

Cause: Co-elution with an interfering compound or poor peak integration due to peak

shape issues can affect the accuracy of the peak area measurement and lead to non-

linearity.

Solution:

Optimize your GC method to ensure baseline separation of the CFC-11 peak.

Address any peak shape problems using the troubleshooting guide above.

Data Presentation
Table 1: Stability of CFC-11 in Different Gas Cylinders
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Cylinder Type
Internal
Treatment

Duration of
Study

Observation Reference

Aluminum Aculife > 5 years

No significant

change in mole

fraction

observed.

Internal Lab Data

Stainless Steel
Electropolished

and Passivated
> 3 years

Stable with no

evidence of

degradation or

adsorption.

[2]

Aluminum Untreated < 1 year

Potential for slow

degradation and

interaction with

the cylinder wall.

Internal Lab Data

Experimental Protocols
Protocol 1: Gravimetric Preparation of a Primary CFC-11
Standard
Objective: To prepare a primary CFC-11 standard in a nitrogen matrix with a known mole

fraction.

Materials:

High-purity CFC-11 (purity analysis required)

High-purity nitrogen (matrix gas)

Evacuated and pre-weighed high-pressure cylinder (e.g., Aculife-treated aluminum)

High-precision balance

Gas handling manifold constructed from stainless steel

Vacuum pump
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Procedure:

Cylinder Preparation:

Select a cylinder with a passivated interior surface.

Evacuate the cylinder to a high vacuum (< 10^-6^ torr) and heat to outgas any

contaminants.

Weigh the evacuated cylinder on a high-precision balance to determine its initial mass

(m_initial).

Analyte Transfer:

Connect a small, pre-weighed lecture bottle of pure CFC-11 to the gas handling manifold.

Evacuate the manifold.

Carefully transfer a small amount of CFC-11 vapor into the target cylinder.

Close the cylinder valve and re-weigh the cylinder to determine the mass of CFC-11

added (m_CFC-11).

Matrix Gas Addition:

Connect the cylinder containing the CFC-11 to a source of high-purity nitrogen.

Pressurize the cylinder with nitrogen to the desired final pressure.

Allow the cylinder to stabilize thermally.

Final Weighing and Calculation:

Weigh the final pressurized cylinder to determine the total mass of gas (m_total).

The mass of the nitrogen added is calculated as: m_N2 = m_total - m_initial - m_CFC-11.

The mole fraction of CFC-11 is calculated using the molar masses of CFC-11 and

nitrogen.
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Homogenization and Verification:

Allow the cylinder to sit for several days to ensure complete mixing. Rolling the cylinder

can aid homogenization.

Analyze the standard against other existing primary standards to verify its concentration

and ensure internal consistency within the calibration scale.

Mandatory Visualization

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Preparation

Standard Verification

Calibration Use

Start: Select Treated Cylinder

Evacuate and Weigh Cylinder

1

Add Pure CFC-11 Gravimetrically

2

Re-weigh Cylinder

3

Add Matrix Gas (Nitrogen)

4

Final Weighing

5

Calculate Mole Fraction

6

Homogenize and Stabilize

7

Analyze on GC-ECD

8

Compare with Existing Standards

9

Verify Internal Consistency

10

Calibrate Instrument

11

Measure Samples

12

End: Report Results

13

Click to download full resolution via product page

Caption: Workflow for the preparation and use of a primary CFC-11 calibration standard.
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Peak Shape Issues Calibration Issues Baseline Problems

Problem: Inaccurate CFC-11 Measurement

Peak Tailing? Non-linear Calibration? Noisy Baseline?

Check Column Installation & Cut
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Caption: Troubleshooting decision tree for common issues in high-precision CFC-11

measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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